Cas no 71082-51-4 (7-(Trifluoromethyl)quinoline-3-carboxylic acid)

• Product Name: 7-(Trifluoromethyl)quinoline-3-carboxylic acid
• CAS No: 71082-51-4
• MF: C₁₁H₆F₃NO₂
• MW: 241.166053295135
• MDL: MFCD11042923
• CID: 826647
• PubChem ID: 33778264
• Update Time: 2025-04-19

7-(Trifluoromethyl)quinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-(Trifluoromethyl)quinoline-3-carboxylic acid
• 7-Trifluoromethylquinoline-3-carboxylic acid
• PubChem14910
• YPYGOIBPYXRZJA-UHFFFAOYSA-N
• RP05873
• AX8110103
• ST2412488
• AB0026368
• W8015
• 7-(trifluoromethyl)-3-quinolinecarboxylic acid
• A837068
• 082T514
• DS-0604
• FS-2883
• SCHEMBL22376
• SY105087
• CS-0156838
• FT-0645488
• MFCD11042923
• CHEMBL3228134
• DTXSID70652878
• J-519053
• SB71621
• AKOS015852928
• 71082-51-4
• DB-031421
• 7-(Trifluoromethyl)-quinoline-3-carboxylic acid

• MDL： MFCD11042923
• Inchi： 1S/C11H6F3NO2/c12-11(13,14)8-2-1-6-3-7(10(16)17)5-15-9(6)4-8/h1-5H,(H,16,17)
• InChI Key： YPYGOIBPYXRZJA-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=CC(C(=O)O)=CN=C2C=1)(F)F

Computed Properties

• Exact Mass: 241.03500
• Monoisotopic Mass: 241.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 50.2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.5±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 347.7±37.0 °C at 760 mmHg
• Flash Point: 164.1±26.5 °C
• Refractive Index: 1.578
• PSA: 50.19000
• LogP: 2.95180
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

7-(Trifluoromethyl)quinoline-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids